Cas no 2228633-96-1 (2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine
• CAS No: 2228633-96-1
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5903700
• PubChem ID: 165965208
• Update Time: 2025-09-28

2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine
• 2228633-96-1
• EN300-1739392

• Inchi： 1S/C14H18N2/c1-13(2)9-14(13,15)12-8-10-6-4-5-7-11(10)16(12)3/h4-8H,9,15H2,1-3H3
• InChI Key： DLADNMATVSTPAO-UHFFFAOYSA-N
• SMILES： NC1(C2=CC3C=CC=CC=3N2C)CC1(C)C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine

2,2-Dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine: A Comprehensive Overview

2,2-Dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine, commonly referred to by its CAS number 2228633-96-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with an indole moiety. The indole group, a heterocyclic aromatic structure, is known for its versatility in chemical reactions and biological activities. The cyclopropane ring, on the other hand, introduces strain and reactivity that can be exploited in synthetic chemistry.

The synthesis of 2,2-dimethylcyclopropane derivatives has been a topic of interest in organic chemistry due to their potential as intermediates in drug design. Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of cyclopropane-containing compounds in the creation of novel antibiotics and anticancer agents. The integration of the indole group in this compound further enhances its potential as a scaffold for drug discovery.

In terms of chemical properties, 2,2-dimethylcyclopropanamine derivatives exhibit unique reactivity due to the inherent strain in the cyclopropane ring. This strain can be released through various mechanisms, such as ring-opening reactions, which are often utilized in organic synthesis. The presence of the indole group introduces additional functional groups that can participate in hydrogen bonding and π-interactions, making this compound highly versatile in both synthetic and biological contexts.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of CAS 2228633-96-1. Molecular modeling studies have revealed that the compound's reactivity is influenced by the conjugation between the indole ring and the cyclopropane moiety. This conjugation not only stabilizes certain transition states but also enhances the compound's ability to act as a nucleophile or electrophile depending on the reaction conditions.

The biological activity of 2,2-dimethylcyclopropylamine derivatives has been extensively studied in recent years. In vitro experiments have shown that these compounds exhibit potent inhibitory effects against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, studies have demonstrated that certain derivatives can inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, preliminary results from animal studies suggest that these compounds may possess anti-inflammatory properties, making them promising candidates for further exploration.

The application of green chemistry principles has also extended to the synthesis of CAS 2228633-96-1. Researchers have developed environmentally friendly methods to synthesize this compound using renewable feedstocks and catalytic processes. These methods not only reduce waste but also improve the overall efficiency of the synthesis pathway. Such approaches align with current trends toward sustainable chemical manufacturing.

In conclusion, 2,2-dimethylcyclopropylamine derivatives represented by CAS number 2228633-96-1 hold significant promise across multiple fields due to their unique structural features and versatile reactivity. Ongoing research continues to uncover new applications and improve synthetic methodologies for these compounds. As our understanding of their properties deepens, their role in drug discovery and chemical synthesis is likely to expand further.